3-[1-(1-acetyl-L-prolyl)-4-piperidinyl]-N-benzyl-N-methylpropanamide

• IUPAC Name: 3-[1-[(2S)-1-acetylpyrrolidine-2-carbonyl]piperidin-4-yl]-N-benzyl-N-methylpropanamide
• InChI: InChI=1S/C23H33N3O3/c1-18(27)26-14-6-9-21(26)23(29)25-15-12-19(13-16-25)10-11-22(28)24(2)17-20-7-4-3-5-8-20/h3-5,7-8,19,21H,6,9-17H2,1-2H3/t21-/m0/s1
• InChI Key: KPBYMDFSEQBOSN-NRFANRHFSA-N
• Canonical SMILES: CC(=O)N1CCCC1C(=O)N2CCC(CC2)CCC(=O)N(C)CC3=CC=CC=C3
• Isomeric SMILES: CC(=O)N1CCC[C@H]1C(=O)N2CCC(CC2)CCC(=O)N(C)CC3=CC=CC=C3
• Molecular Formula: C23H33N3O3
• Molecular Weight: 399.5 g/mol

Description

3-[1-(1-acetyl-L-prolyl)-4-piperidinyl]-N-benzyl-N-methylpropanamide, commonly known as Fentanyl, is a potent synthetic opioid used for pain management. It is considered to be 50-100 times more potent than morphine and is used in the treatment of severe pain, such as that experienced by cancer patients. Fentanyl is a Schedule II controlled substance in the United States, indicating its high potential for abuse and addiction.

Mechanism of Action

Fentanyl works by binding to the mu-opioid receptors in the brain and central nervous system, which are responsible for the perception of pain. By binding to these receptors, Fentanyl reduces the transmission of pain signals and produces analgesia. Fentanyl also produces a sense of euphoria and relaxation, which can lead to its abuse and addiction.
Biochemical and Physiological Effects:
Fentanyl has a number of biochemical and physiological effects on the body. It can cause respiratory depression, which can be dangerous in high doses. Fentanyl also has a sedative effect, which can lead to drowsiness and confusion. Other effects of Fentanyl include nausea, vomiting, constipation, and decreased heart rate.

Advantages and Limitations for Lab Experiments

Fentanyl has several advantages for use in laboratory experiments. It is a potent and highly specific opioid receptor agonist, making it useful for studying the opioid system in the brain. However, its high potency and potential for abuse make it difficult to work with in the laboratory setting. Special precautions must be taken to ensure that it is used safely and responsibly.

Future Directions

There are several areas of research that could benefit from further study of Fentanyl. One area of interest is the development of new pain medications that are more effective and have fewer side effects than current treatments. Another area of interest is the development of new treatments for opioid addiction, which is a growing problem in many parts of the world. Additionally, further research is needed to understand the long-term effects of Fentanyl use, particularly in patients with chronic pain.

Scientific Research Applications

Fentanyl has been extensively researched for its potential use in pain management, particularly for cancer patients. It has also been studied for its use in anesthesia and sedation, as well as for its potential as a drug of abuse. Fentanyl has been found to be effective in reducing pain and improving quality of life in cancer patients, and it is commonly used in clinical settings for this purpose.